Cas no 885964-08-9 (4-(4-Fluoro-3-methylphenyl)benzoic acid)

• Product Name: 4-(4-Fluoro-3-methylphenyl)benzoic acid
• CAS No: 885964-08-9
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• MDL: MFCD06858719
• CID: 712011
• PubChem ID: 51401310
• Update Time: 2025-09-27

4-(4-Fluoro-3-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4'-Fluoro-3'-methyl-[1,1'-biphenyl]-4-carboxylic acid
• [1,1'-Biphenyl]-4-carboxylicacid, 4'-fluoro-3'-methyl-
• 4-(2-CHLORO-3-METHYLPHENYL)BENZOIC ACID
• 4-(4-fluoro-3-methylphenyl)benzoic acid
• 4'-Fluoro-3'-methyl-4-biphenylcarboxylic acid
• 885964-08-9
• AKOS005820884
• BS-24002
• 4'-Fluoro-3'-methyl[1,1'-biphenyl]-4-carboxylic acid
• DTXSID20680141
• MFCD06858719
• 4'-Fluoro-3'-methyl-[1,1'-biphenyl]-4-carboxylicacid
• CS-0209357
• 4-(4-Fluoro-3-methylphenyl)benzoic acid

• MDL： MFCD06858719
• Inchi： 1S/C14H11FO2/c1-9-8-12(6-7-13(9)15)10-2-4-11(5-3-10)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： VHCGFUUYMSWCTC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 246.04500
• Monoisotopic Mass: 230.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 372.3±30.0 °C at 760 mmHg
• Flash Point: 179.0±24.6 °C
• PSA: 37.30000
• LogP: 4.01360
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(4-Fluoro-3-methylphenyl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives